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Compound of Interest

Compound Name: Methiocarb sulfoxide-d3

Cat. No.: B15556200

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This document provides immediate, essential
guidance for the safe use of Methiocarb sulfoxide-d3, a deuterium-labeled analog of a
methiocarb metabolite. Adherence to these procedures is critical to minimize exposure risks
and ensure a safe laboratory environment.

Chemical Profile and Hazards:

Methiocarb sulfoxide-d3 is a research chemical, and while a specific Safety Data Sheet
(SDS) for the deuterated form was not identified, extensive data for the parent compound,
Methiocarb, and its sulfoxide metabolite are available. Methiocarb and its derivatives are
classified as having high acute toxicity if swallowed and are very toxic to aquatic life with long-
lasting effects.[1][2] The primary hazard associated with Methiocarb is its action as a
cholinesterase inhibitor, which can lead to a range of symptoms from mild to severe upon
exposure.[3][4]

Hazard Identification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[1][2]

H400: Very toxic to aquatic

Acute Aguatic Toxicit Category 1
a Y gory life[1][2]

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ] ]
with long lasting effects[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table outlines the minimum required PPE for handling Methiocarb sulfoxide-d3.
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Body Part

] Specifications and Best
Required PPE .
Practices

Hands

Nitrile or butyl rubber gloves
are recommended.[5] Always
wear unlined, elbow-length

Chemical-resistant gloves gloves.[5] Inspect gloves for
tears or punctures before each
use. Wash the exterior of

gloves before removal.

Eyes/Face

Use chemical safety goggles
Safety glasses with side and a face shield, especially
shields or goggles and a face when there is a risk of
shield splashing or aerosol

generation.[6]

Body

A lab coat should be worn at
all times. When handling larger
quantities or when there is a
Laboratory coat or chemical- significant risk of splashing, a
resistant apron chemical-resistant apron that
extends from the neck to at
least the knees should be worn

over the lab coat.[5]

Respiratory

Work should be conducted in a

certified chemical fume hood.
Use in a well-ventilated area. [7] If engineering controls are
Respirator may be required. not sufficient, a NIOSH-

approved respirator may be

necessary.[7]

Feet

Leather or canvas shoes are

not appropriate. Chemical-
Closed-toe shoes resistant boots are

recommended, with pant legs

worn over the boots.[5][8]
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Operational Plan: Handling and Storage
Handling:
o Engineering Controls: All work with Methiocarb sulfoxide-d3 should be performed in a well-

ventilated laboratory, preferably within a certified chemical fume hood to minimize inhalation
exposure.[7]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or
smoke in areas where the chemical is handled.[1] Wash hands thoroughly after handling.[1]
Avoid the formation of dust and aerosols.[7]

» Spill Procedures: In the event of a spill, evacuate the area. Wear appropriate PPE, including
respiratory protection.[7] Absorb the spill with an inert material (e.g., vermiculite, sand) and
collect it in a sealed container for disposal. Do not allow the substance to enter drains or
waterways.[7]

Storage:

» Conditions: Store in a cool, dry, and well-ventilated area.[1][7] Keep containers tightly closed
when not in use.[1]

e Security: Store in a locked cabinet or a restricted-access area to prevent unauthorized
access.[1]

» Incompatibilities: Keep away from strong oxidizing agents.[2]

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

If swallowed, call a poison control center or
Ingestion doctor immediately.[1] Rinse mouth with water.

[7] Do not induce vomiting.[9]

Move the person to fresh air.[9] If breathing is
) difficult, provide oxygen. If the person is not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

immediate medical attention.

Immediately remove all contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ) ) ]
water for at least 15 minutes.[9] Seek immediate

medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[9] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Disposal Plan

Proper disposal of Methiocarb sulfoxide-d3 and its containers is crucial to prevent
environmental contamination.

Waste Characterization: This material must be disposed of as hazardous waste.

o Disposal Method: Contact a licensed professional waste disposal service to dispose of this
material. The recommended method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[7]

o Container Disposal: Dispose of the container as unused product. Do not reuse empty
containers.

e Environmental Precautions: Avoid release to the environment.[1] This substance is very toxic
to aquatic organisms and can cause long-term adverse effects in the aquatic environment.
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Workflow for Safe Handling of Methiocarb Sulfoxide-
d3

Workflow for Safe Handling of Methiocarb Sulfoxide-d3
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Review Safety Data Sheet (SDS)

l

Don Appropriate Personal Protective Equipment (PPE)

Proceed to Handling

Handling
Y

Work in a Certified Chemical Fume Hood

'

Weigh and Handle Substance with Care

Potential Incident

T

I

I

|

! Emergency Response
|

L

Avoid Dust and Aerosol Formation —+1-®| Spill or Exposure Occurs

Complete Handling
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v
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Remove and Dispose of PPE Correctly

'

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Methiocarb
sulfoxide-d3, from preparation to emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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